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Compound of Interest

Compound Name: GSK126

Cat. No.: B607758 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility of GSK126 in DMSO and aqueous

solutions. It includes troubleshooting guides and frequently asked questions to ensure

successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of GSK126 in DMSO?

A1: GSK126 exhibits good solubility in dimethyl sulfoxide (DMSO). However, the exact

solubility can vary between different suppliers and batches. It is recommended to use fresh,

anhydrous DMSO as moisture can reduce solubility.[1] For optimal results, gentle warming to

37°C and sonication can facilitate dissolution.[2][3]

Q2: How soluble is GSK126 in aqueous solutions like water or PBS?

A2: GSK126 is sparingly soluble to insoluble in water and aqueous buffers.[4][5] Direct

dissolution in aqueous media is not recommended. To prepare aqueous solutions, it is best to

first create a concentrated stock solution in an organic solvent like DMSO or DMF and then

dilute it into the desired aqueous buffer.[4] For instance, a solubility of approximately 0.5 mg/mL

has been reported in a 1:1 solution of DMF:PBS (pH 7.2).[4]

Q3: I'm seeing precipitation when I dilute my GSK126 DMSO stock solution into cell culture

medium. What should I do?
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A3: Precipitation upon dilution into aqueous media is a common issue due to the low aqueous

solubility of GSK126. To mitigate this, ensure the final concentration of DMSO in your culture

medium is as low as possible while keeping the GSK126 in solution. It is also crucial to add the

DMSO stock solution to the aqueous medium slowly while vortexing or stirring to ensure rapid

and even dispersion. Preparing fresh dilutions for each experiment is highly recommended as

aqueous solutions of GSK126 are not stable for long-term storage.[4]

Q4: How should I store GSK126 solutions?

A4: GSK126 as a solid powder should be stored at -20°C for long-term stability (≥4 years).[4]

Stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six

months.[2] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution

into smaller volumes. Aqueous solutions of GSK126 are not recommended for storage for more

than one day.[4]

Solubility Data
The following table summarizes the reported solubility of GSK126 in various solvents. Please

note that these values are approximate and can vary.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ≥ 3.29 - 15 ≥ 6.25 - 28.48

Solubility can vary.

Use of fresh,

anhydrous DMSO is

recommended.[1][2][6]

Ethanol ~2 - 4 ~3.8 - 7.6 [1][4]

Dimethylformamide

(DMF)
~25 ~47.47 [4]

Water Insoluble (<2.27) <4.31 [2][5]

1:1 DMF:PBS (pH 7.2) ~0.5 ~0.95 [4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 1.25 ≥ 2.37
Clear solution for in

vivo use.[7][8]

1% CMC, 0.5%

Tween-80 in Saline
10 18.99

Suspended solution

for in vivo use.[7][8]

Molecular Weight of GSK126: 526.67 g/mol

Experimental Protocols
Preparation of GSK126 Stock Solution in DMSO (10 mM)
Materials:

GSK126 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
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Procedure:

Weigh out the required amount of GSK126 powder. For 1 mL of a 10 mM stock solution, you

will need 5.27 mg.

Add the appropriate volume of anhydrous DMSO to the GSK126 powder in a sterile tube.

Vortex the solution vigorously for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, warm the tube to 37°C for 5-10 minutes and vortex

again.[3]

Sonication for a few minutes can also aid in dissolution.[2][9]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Preparation of Working Solution for Cell Culture
Materials:

10 mM GSK126 stock solution in DMSO

Pre-warmed cell culture medium

Sterile tubes

Procedure:

Thaw an aliquot of the 10 mM GSK126 stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your cell culture medium. For example, to make 10 mL of a 10 µM working solution, you

would need 10 µL of the 10 mM stock solution.

Add the calculated volume of the GSK126 stock solution to the pre-warmed cell culture

medium.
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Immediately mix the solution well by gentle inversion or pipetting to prevent precipitation.

Use the freshly prepared working solution for your experiment. Do not store the diluted

aqueous solution.[4]

Visual Guides
Experimental Workflow for GSK126 Solution Preparation
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Caption: Workflow for preparing GSK126 stock and working solutions.
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GSK126 Signaling Pathway
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Caption: GSK126 inhibits EZH2, leading to reduced H3K27me3 and altered gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/15415.pdf
https://www.medkoo.com/products/4558
https://www.caymanchem.com/product/15415/gsk126
https://www.medchemexpress.com/GSK126.html
https://file.medchemexpress.com/batch_PDF/HY-13470/GSK126-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/gsk126
https://www.benchchem.com/product/b607758#gsk126-solubility-in-dmso-and-aqueous-solutions
https://www.benchchem.com/product/b607758#gsk126-solubility-in-dmso-and-aqueous-solutions
https://www.benchchem.com/product/b607758#gsk126-solubility-in-dmso-and-aqueous-solutions
https://www.benchchem.com/product/b607758#gsk126-solubility-in-dmso-and-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607758?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

